Cas no 2652-77-9 (1,2-Diphenyl-3,5-pyrazolidinedione (>90%))

1,2-Diphenyl-3,5-pyrazolidinedione (>90%) structure
2652-77-9 structure
Product Name:1,2-Diphenyl-3,5-pyrazolidinedione (>90%)
CAS No:2652-77-9
MF:C15H12N2O2
MW:252.267983436584
MDL:MFCD00179924
CID:259882
PubChem ID:17561
Update Time:2025-09-25

1,2-Diphenyl-3,5-pyrazolidinedione (>90%) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Diphenylpyrazolidine-3,5-dione
    • 1,2-Diphenyl-3,5-pyrazolidinedione
    • 1,2-DIPHENYL-PYRAZOLIDINE-3,5-DIONE
    • 3,5-Pyrazolidinedione,1,2-diphenyl-
    • 1,2-diphenyl-3,5-dioxopyrazolidin
    • 1,2-diphenyl-3,5-dioxopyrazolidine
    • 1,2-Diphenyl-3,5-pyrazolidindion
    • 1,2-diphenyl-5-pyrazolidinedione
    • 1,2-Diphenyl-pyrazolidin-3,5-dion
    • 1,2-Diphenyl-pyrrazolidin-3,5-dion
    • AURORA KA-3848
    • da339
    • difenildichetopirazolidina
    • diphenyldiketopyrazolidine
    • DA 339
    • Difenildichetopirazolidina [Italian]
    • 3,5-PYRAZOLIDINEDIONE, 1,2-DIPHENYL-
    • G 14744
    • 1,2-Diphenyl-3,5-dioxopyrazolidin [German]
    • XDPKQGKEOCYMQC-UHFFFAOYSA-N
    • 1,2-diphenyl-1,2-diazolidine-3,5-dione
    • Diphenyldioxopyrazolidine
    • ChemDiv3_004331
    • Oprea1_1
    • MLS000676764
    • CAA65277
    • 5-24-05-00186 (Beilstein Handbook Reference)
    • IDI1_022241
    • CS-0156127
    • MFCD00179924
    • 1,2-Diphenyl-3,5-pyrazolidinedione (>90%)
    • BRD-K49636304-001-01-0
    • F1151-0006
    • FT-0650905
    • AB00554261-02
    • A877200
    • HMS1485E19
    • NCGC00245656-01
    • SMR000271773
    • SY056699
    • Oprea1_113769
    • 2,5-PYRAZOLIDINDIONE,1,2-DIPHENYL
    • AKOS016001945
    • SCHEMBL181607
    • 2652-77-9
    • 1, 2-diphenylpyrazolidine-3, 5-dione
    • BRN 0210835
    • DTXSID60877699
    • AS-62588
    • HMS2540H07
    • DB-005624
    • A10864
    • 1,2-Diphenyl-3,5-dioxopyrazolidine;
    • AA-504/32628044
    • MDL： MFCD00179924
    • Inchi： 1S/C15H12N2O2/c18-14-11-15(19)17(13-9-5-2-6-10-13)16(14)12-7-3-1-4-8-12/h1-10H,11H2
    • InChI Key： XDPKQGKEOCYMQC-UHFFFAOYSA-N
    • SMILES： O=C1CC(N(C2C=CC=CC=2)N1C1C=CC=CC=1)=O
    • BRN： 0210835

Computed Properties

  • Exact Mass: 252.09000
  • Monoisotopic Mass: 252.089878
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.4
  • Topological Polar Surface Area: 40.6

Experimental Properties

  • Color/Form: Not available
  • Density: 1.312
  • Melting Point: 178-180 ºC
  • Boiling Point: 381 ºC
  • Flash Point: 167 ºC
  • Refractive Index: 1.5906 (estimate)
  • PSA: 40.62000
  • LogP: 2.50150
  • Solubility: Not available

1,2-Diphenyl-3,5-pyrazolidinedione (>90%) Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2-Diphenyl-3,5-pyrazolidinedione (>90%) Pricemore >>

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1,2-Diphenyl-3,5-pyrazolidinedione (>90%) Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2652-77-9)1,2-Diphenyl-3,5-pyrazolidinedione (>90%)
Order Number:A877200
Stock Status:in Stock
Quantity:5g/25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:53
Price ($):167.0/580.0/1342.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2652-77-9)1,2-DIPHENYL-PYRAZOLIDINE-3,5-DIONE
Order Number:sfd7872
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

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2652-77-9 (1,2-Diphenyl-3,5-pyrazolidinedione (>90%)) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:2652-77-9)1,2-Diphenyl-3,5-pyrazolidinedione (>90%)
A877200
Purity:99%/99%/99%
Quantity:5g/25g/100g
Price ($):167.0/580.0/1342.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:2652-77-9)1,2-DIPHENYL-PYRAZOLIDINE-3,5-DIONE
sfd7872
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email